Potassium magnesium sulfate

• CAS No.: 17855-14-0
• Molecular Formula: K2Mg2O12S3
• Molecular Weight: 415 g/mol
• IUPAC Name: dimagnesium;dipotassium;trisulfate
• InChI: InChI=1S/2K.2Mg.3H2O4S/c;;;;3*1-5(2,3)4/h;;;;3*(H2,1,2,3,4)/q2*+1;2*+2;;;/p-6
• InChI Key: WZISDKTXHMETKG-UHFFFAOYSA-H
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Mg+2].[Mg+2].[K+].[K+]
• Other CAS No.: 17855-14-0; 13826-56-7
• Synonyms: magnesium potassium sulfate; MgK2(SO4)2; potassium magnesium sulfate

Description

Potassium Magnesium Sulfate, also known as Langbeinite, is an inorganic compound with significant utility across multiple research domains. In agricultural science, it is a crucial source of potassium (K), magnesium (Mg), and sulfur (S) for investigating plant nutrition. Its value lies in providing these essential nutrients without introducing chlorides, making it an ideal reagent for studying the cultivation of chloride-sensitive crops such as potatoes, tomatoes, and citrus fruits. Research indicates its application can influence nutrient uptake, dry matter content, and the overall cationic balance within plants . In animal science, recent studies explore its role as a dietary supplement. Research on weaned and finishing pigs demonstrates that supplementation can improve growth performance, reduce diarrhea incidence, enhance antioxidant capacity by increasing glutathione peroxidase (GSH-Px) activity, and modulate gut microbiota. Furthermore, it has been shown to mitigate stress responses, such as those induced by transport prior to slaughter, by reducing serum cortisol and norepinephrine levels . From a chemical perspective, this compound is often derived from natural mineral deposits or synthesized through processes like sintering aluminosilicate raw materials with magnesium and sulfate sources . It typically presents as a water-soluble salt with a neutral pH, making it valuable for experiments where soil or solution acidity must remain unaltered. This reagent is intended for research applications in agriculture, animal physiology, and materials science. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or personal use.

Mineralogical and Crystallographic Studies of Langbeinite K₂mg₂ So₄ ₃

Isomorphism and Solid Solution Formations within the Langbeinite Group

The langbeinite group of minerals, with the general chemical formula A₂(M')₂(SO₄)₃, is notable for its capacity to form extensive solid solutions through isomorphism. Isomorphism, in a crystallographic context, refers to the ability of different chemical elements to substitute for one another within the same crystal structure without causing significant structural changes. This phenomenon is particularly prominent in the langbeinite group due to the flexibility of its crystal lattice to accommodate a variety of cations in the A and M' sites.

Langbeinite (K₂Mg₂(SO₄)₃) and calciolangbeinite (K₂Ca₂(SO₄)₃) are prime examples of isostructural minerals that form a continuous solid-solution series. wikipedia.orggeoscienceworld.org This means that calcium can substitute for magnesium in any proportion, leading to intermediate compositions between the two end-members. geoscienceworld.org Such substitutions are possible because the substituting ions have similar ionic radii and charge, allowing them to occupy the same crystallographic positions within the framework of (SO₄) tetrahedra and (M')O₆ octahedra. geoscienceworld.org

The formation of these solid solutions is not limited to the naturally occurring minerals but has also been extensively studied through synthetic analogues. The general formula for the langbeinite family can be expressed as M₂(M')₂(SO₄)₃, where M represents a large univalent cation and M' a smaller divalent cation. wikipedia.org This structural arrangement allows for a wide range of chemical compositions within the langbeinite group.

Cationic Substitutions and Their Structural Implications

The ability of the langbeinite structure to host a diverse array of cations in both the univalent (A) and divalent (M') sites has been a subject of detailed research. These substitutions have significant implications for the crystallographic parameters and physical properties of the resulting compounds.

Substitutions at the Univalent Cation Site (A):

The potassium ion (K⁺) in langbeinite can be partially or fully replaced by other univalent cations such as sodium (Na⁺), rubidium (Rb⁺), thallium (Tl⁺), and ammonium (B1175870) (NH₄⁺). wikipedia.orgcsic.es The extent of substitution depends on the relative sizes of the substituting cations. For instance, a wide solid solution range has been observed for K₂-ₓNaₓMg₂(SO₄)₃, where the cubic langbeinite structure is maintained for values of x up to 1.8 at room temperature. csic.es The substitution of the larger potassium ion with the smaller sodium ion leads to a decrease in the unit cell volume.

Substitutions at the Divalent Cation Site (M'):

The magnesium ion (Mg²⁺) can be substituted by a variety of other divalent cations, including calcium (Ca²⁺), manganese (Mn²⁺), iron (Fe²⁺), cobalt (Co²⁺), nickel (Ni²⁺), zinc (Zn²⁺), and cadmium (Cd²⁺). wikipedia.orggeoscienceworld.org The formation of a complete solid solution between langbeinite and calciolangbeinite is well-documented. geoscienceworld.org

Studies on the substitution of Mg²⁺ with transition metal ions have revealed interesting trends. The level of sodium incorporation in K₂-ₓNaₓM'₂(SO₄)₃ (where M' = Mn, Fe, Co, Ni) has been shown to decrease across the transition metal series from Mn to Ni. bham.ac.uk This trend is not directly related to the ionic radii of the transition metals but rather to their electronegativity. bham.ac.uk A higher electronegativity of the divalent cation appears to enhance the polarization of the framework, which in turn influences the stability of the smaller sodium cation within the crystal lattice. bham.ac.uk For example, the maximum sodium substitution (x) is around 1.3 for the manganese system, while it is only 50% (x=1) for the iron system. bham.ac.uk

The table below summarizes some of the common cationic substitutions in the langbeinite structure.

Crystallographic Site	Original Cation	Substituting Cations
Univalent (A)	K⁺	Na⁺, Rb⁺, Tl⁺, NH₄⁺
Divalent (M')	Mg²⁺	Ca²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Zn²⁺, Cd²⁺

This table provides examples of common cationic substitutions in the langbeinite structure.

The structural implications of these substitutions are primarily observed in the unit cell parameters and the geometry of the coordination polyhedra. The substitution of a smaller cation for a larger one generally results in a contraction of the crystal lattice and a decrease in the unit cell volume. Conversely, the introduction of a larger cation leads to an expansion of the lattice. These changes in the crystal structure can, in turn, affect the physical properties of the langbeinite-type compounds, such as their thermal stability and optical characteristics.

Geological Occurrence and Genesis of Natural Potassium Magnesium Sulfate Deposits

Evaporite Mineralization Processes

Evaporite deposits, including those rich in potassium magnesium sulfate (B86663), form through the concentration of dissolved salts by evaporation from a restricted body of water. pgi.gov.pl This process typically occurs in arid to semi-arid climates where the rate of evaporation exceeds the rate of water inflow. pgi.gov.plsaltworkconsultants.com

Ancient marine evaporite basins were often located in tectonically controlled settings, such as intracratonic basins or early-stage continental rifts, which provided the necessary restricted circulation with the open ocean. geological-digressions.com These basins were characterized by shallow water depths, allowing for significant evaporation. pgi.gov.plresearchgate.net The sedimentological record of these basins often reveals a cyclical pattern of deposition, with evaporite minerals interbedded with clastic sediments, carbonates, and organic-rich layers. geological-digressions.comresearchgate.netgeoscienceworld.org This cyclicity can be attributed to fluctuations in sea level, climate, and tectonic activity, which influenced the influx of seawater and the concentration of brines within the basin. geological-digressions.com The formation of extensive evaporite deposits, far larger than any modern analogues, was common in the geological past, particularly during the Permian and Jurassic periods. geoscienceworld.org

The depositional environment can range from shallow lagoons and littoral flats to deeper basin settings. geological-digressions.comresearchgate.net In shallower environments, features such as laminated gypsum, gypsum sandstones, and flat-pebble conglomerates are common. researchgate.net Deeper basins can accumulate thick sequences of evaporites, including halite and later-stage potassium-magnesium salts. geological-digressions.com

The precipitation of evaporite minerals from seawater follows a predictable sequence as the brine becomes progressively concentrated. The initial precipitates are typically calcium carbonate (calcite and aragonite) and calcium sulfate (gypsum and anhydrite). pgi.gov.pl As evaporation continues, the concentration of sodium chloride increases, leading to the precipitation of halite. pgi.gov.pl

Experimental studies on the evaporation of modern seawater have shown that Mg-containing minerals like epsomite and carnallite (B72600) precipitate at late stages of evaporation. researchgate.net The evolution of the brine's chemistry, particularly the Mg/Ca ratio, has varied throughout geological time, influencing the types of evaporite minerals that formed. saltworkconsultants.com

Global Distribution and Characteristics of Major Langbeinite Reserves

Significant commercial deposits of langbeinite are rare and are found in only a few locations worldwide. gemrockauctions.comusda.gov The most notable reserves are located in the Permian Basin of New Mexico, USA, specifically in the Carlsbad potash district. usda.gov911metallurgist.comannualreports.com Other occurrences have been reported in Germany, Poland, Kazakhstan, and China. usgs.govmindat.org

Table 1: Major Langbeinite Reserves and Occurrences

Location	Geological Formation	Age	Associated Minerals
Carlsbad, New Mexico, USA	Salado Formation	Permian	Sylvite, Halite, Polyhalite, Carnallite, Kieserite
Germany	Zechstein Basin	Permian	Halite, Sylvite, Carnallite, Kieserite
Poland	Zechstein Basin	Permian	Halite, Sylvite, Carnallite, Anhydrite
Kazakhstan	Caspian Depression	Permian	Halite, Sylvite, Carnallite, Bischofite

Geological studies within potash mines provide detailed insights into the stratigraphy and structure of evaporite deposits. In the Carlsbad district, langbeinite occurs in distinct stratigraphic horizons within the Salado Formation. usda.gov911metallurgist.com These potash-bearing beds can be several feet thick and are mined using large boring machines. gemrockauctions.comusda.gov The mined ore is then processed to remove impurities like halite. usda.govcropnutrition.com

In Saskatchewan, Canada, another major potash-producing region, the deposits are found within the Prairie Evaporite Formation. minedocs.com While the primary potash mineral here is sylvite, geological studies are crucial for understanding the stability of the mine workings, as the overlying salt beds are interspersed with clay seams. cseg.ca Geophysical methods, such as ground-penetrating radar (GPR), are used to map the stratigraphy of the mine roof in real-time to identify potential hazards. cseg.ca

Langbeinite is typically found in association with a suite of other evaporite minerals, reflecting the complex chemical evolution of the parent brines. wikipedia.org The specific mineral assemblage, or paragenesis, provides valuable clues about the conditions of deposition and any subsequent alteration processes.

In the Carlsbad deposits, langbeinite is commonly associated with halite (NaCl), sylvite (KCl), carnallite (KMgCl3·6H2O), polyhalite (K2Ca2Mg(SO4)4·2H2O), and kieserite (MgSO4·H2O). 911metallurgist.comusgs.gov The presence of these minerals indicates precipitation from highly evolved brines. In some instances, langbeinite can form as a secondary mineral through the alteration of other potash-bearing minerals. geoscienceworld.org For example, in the Great Kavir Basin in Iran, langbeinite is found as a secondary mineral along with polyhalite and d'ansite, formed by the alteration of primary halite, sylvite, and carnallite. geoscienceworld.org

Formation Mechanisms in Non-Evaporitic Geological Settings

While the vast majority of potassium magnesium sulfate deposits are found in marine evaporites, the mineral can also form in other geological environments, although these occurrences are less common. Magnesium sulfates, in general, are common minerals in various geological settings and are often associated with supergene processes. wikipedia.org

In some instances, langbeinite can form through the transformation of other minerals under specific temperature and pressure conditions. For example, in Germany, some langbeinite is known to form from the reaction between magnesium sulfate and potassium chloride. gemrockauctions.com Additionally, K-Ar dating of langbeinite from the Carpathian Foredeep in Ukraine suggests that it formed through the recrystallization of primary evaporite minerals at elevated temperatures and pressures due to tectonic events. sav.sk The presence of langbeinite in some non-evaporitic settings can be attributed to the interaction of hydrothermal fluids with existing rock formations. geoscienceworld.org

Secondary Crystallization from Volcanic Fumarole Exhalations

The formation of this compound minerals in volcanic environments is a significant process occurring at fumaroles, which are openings in the earth's surface that emit steam and volcanic gases. These minerals crystallize directly from the hot gaseous exhalations or through the interaction of these gases with the surrounding volcanic rocks. geoscienceworld.org Langbeinite (K₂Mg₂(SO₄)₃) is a notable this compound mineral frequently found in such settings. geoscienceworld.orgrruff.info

The Tolbachik volcano in Kamchatka, Russia, serves as a prime example of this geological phenomenon. geoscienceworld.orgrruff.info Its fumarole fields are renowned for their exceptional mineral diversity, with sulfates being a dominant component of the mineral assemblages. geoscienceworld.orgrruff.info Langbeinite is one of the most common sulfate minerals identified in the Tolbachik fumaroles. geoscienceworld.orgrruff.info

The genesis of langbeinite in this environment can occur through two primary mechanisms:

Direct Deposition: It is hypothesized that minerals of the langbeinite group can be deposited directly from the gas phase in fumaroles at temperatures exceeding 400°C. geoscienceworld.org This process, known as desublimation, involves the direct transition of gaseous compounds to a solid state as they cool upon exiting the vent. geoscienceworld.org

Gas-Rock Interaction: An alternative or concurrent mechanism involves the reaction between hot volcanic gases and the host basaltic rock. cambridge.org In this scenario, the volcanic gas acts as the source of sulfur, while the basalt provides the necessary metals like magnesium and potassium. geoscienceworld.orgcambridge.org The volatility of magnesium in volcanic gases is low at temperatures below 400–500°C, suggesting that gas-rock interactions are a probable source for this element. geoscienceworld.orgcambridge.org

At the Tolbachik volcano, langbeinite is often found in association with a variety of other minerals, reflecting the complex geochemical environment of the fumaroles. geoscienceworld.orgresearchgate.net A related mineral, calciolangbeinite (K₂Ca₂(SO₄)₃), also forms here and exists in a solid-solution series with langbeinite. geoscienceworld.orgresearchgate.net The presence of these minerals provides critical insights into the temperature and chemical composition of volcanic exhalations. geoscienceworld.org

Table 1: Minerals Associated with this compound in Volcanic Fumaroles

Mineral Name	Chemical Formula	Associated Location
Calciolangbeinite	K₂Ca₂(SO₄)₃	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net
Piypite	K₂Cu₂(O(SO₄)₂)	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net
Hematite	Fe₂O₃	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net
Orthoclase	KAlSi₃O₈	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net
Lyonsite	Cu₃Fe₄(VO₄)₆	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net
Lammerite	Cu₃(AsO₄)₂	Tolbachik Volcano, Russia geoscienceworld.orgresearchgate.net

Source: Compiled from various geological surveys and mineralogical studies. geoscienceworld.orgresearchgate.net

Thermogenic Formation in Burning Coal Dump Environments

This compound minerals also form in anthropogenic environments, specifically within burning coal dumps. mdpi.com These environments, sometimes referred to as pseudofumaroles, mimic the high-temperature conditions of natural volcanic fumaroles. pgi.gov.plwikipedia.org The spontaneous combustion of coal waste generates hot gases that transport volatile elements from the core of the fire. mdpi.com As these gases cool near the surface, they deposit a variety of sulfate minerals. mdpi.com

Langbeinite has been identified in burning coal dumps in locations such as the Chelyabinsk coal basin in Russia and the Upper Silesian Coal Basin in Poland. mdpi.com In these settings, it typically occurs as a minor component within complex sulfate assemblages. mdpi.com The formation process is analogous to that in volcanic fumaroles, where hot fire gases, rich in volatile compounds, lead to the crystallization of minerals upon cooling. mdpi.com

Another significant this compound mineral found in these environments is picromerite (K₂Mg(SO₄)₂·6H₂O). cambridge.orggeoscienceworld.org Unlike the anhydrous langbeinite formed at very high temperatures, picromerite is a hydrated sulfate. Its formation is associated with lower-temperature processes within the coal dump system. cambridge.orggeoscienceworld.org Studies of coal waste piles, such as the one in Oslavany, Czech Republic, have identified picromerite as a component of efflorescent salt precipitates on the slopes of the pile. cambridge.orggeoscienceworld.org These hydrated sulfates form during dry seasons through the evaporation of leachates. cambridge.orggeoscienceworld.org

The temperatures at which these sulfate minerals form in burning coal dumps can vary significantly. Anhydrous sulfates like langbeinite crystallize from viscous liquid masses condensed from vapors at temperatures estimated to be between 280°C and 650°C. mdpi.com In contrast, hydrated minerals like picromerite form at much lower, near-ambient temperatures from aqueous solutions. cambridge.orggeoscienceworld.org The ammonium (B1175870) analogue of langbeinite, efremovite ((NH₄)₂Mg₂(SO₄)₃), is also found in these environments and is considered a product of the hydration of other ammonium-containing phases at temperatures up to 100°C. mdpi.com

Table 2: Formation Temperatures of Sulfate Minerals in Burning Coal Dumps

Mineral Group	Mineral Name(s)	Formation Temperature Range (°C)
Anhydrous Sulfates	Millosevichite, Steklite	510–650 mdpi.com
Anhydrous Sulfates	Anhydrous MgSO₄	510–600 mdpi.com
Anhydrous Sulfates	Godovikovite	280–546 mdpi.com

Source: Based on research from various burning coal dump sites. mdpi.commdpi.com

Industrial Synthesis and Processing Methodologies for Potassium Magnesium Sulfate

Mineral Extraction and Ore Beneficiation from Langbeinite Deposits

The primary mineral source of potassium magnesium sulfate (B86663) is langbeinite (K₂SO₄·2MgSO₄). Commercial extraction of this mineral is concentrated in a few locations globally, with significant deposits found in New Mexico, USA. cropnutrition.comtaylorandfrancis.com These deposits were formed from the evaporation of ancient seas. cropnutrition.com

The extraction of langbeinite ore from underground deposits, typically found at depths of 800 to 1,000 feet, is accomplished using modern mining techniques adapted from coal mining. crugroup.comscribd.com A prevalent method is the room-and-pillar system. taylorandfrancis.comscribd.com This technique involves the use of continuous mining machines that cut the ore from the deposit face. taylorandfrancis.comcrugroup.com In some operations, the process begins with undercutting the face with auger drills, followed by blasting to break up the hard, crystalline ore. scribd.com

Once extracted, the broken ore is loaded onto shuttle cars for transport to the main haulage ways of the mine. scribd.com To mitigate dust emissions during transport and handling, dust extraction systems are often employed, particularly at points like skip dumping stations. miningwatch.ca These systems draw dusty air through collection devices like baghouses to capture airborne particles. miningwatch.ca

The raw langbeinite ore is mixed with other salts, primarily halite (sodium chloride) and sylvite (potassium chloride), and clay impurities. fertechinform.orgepa.gov Beneficiation, or the process of enriching the ore, is therefore a critical step. The initial stages involve crushing the ore to a manageable size. cropnutrition.comscribd.com Following crushing, the ore undergoes washing, often a cold leach process, to dissolve and remove the highly soluble halite. scribd.comepa.gov

Froth flotation is a key purification process used to separate langbeinite from other minerals like kieserite (MgSO₄·H₂O) and sylvite. google.comgoogle.com This process involves creating a slurry of the ore in a specialized brine. The composition of this brine, particularly its magnesium ion concentration, is crucial for effective separation. google.com Specific flotation agents are added to the slurry; for instance, a combination of a fatty acid amine (like tallow (B1178427) amine) and an organic acid (such as oleic or sebacic acid) can be used to selectively float certain minerals, allowing for their separation. google.com The process can be staged, with a "rougher" flotation to produce a high-concentration langbeinite product, followed by a "cleaner" flotation to further purify the remaining minerals. google.com

Heavy media separation is another technique employed, which separates minerals based on their different densities. crugroup.com This method is effective for coarse-grained ores. crugroup.com The combination of these physical separation techniques can yield a final product that is up to 98% pure langbeinite. scribd.com

Beneficiation Stage	Description	Key Parameters/Reagents
Crushing	Reduces the size of the raw ore for further processing.	-
Washing/Leaching	Removes highly soluble impurities like halite using water or brine.	Cold leach process.
Froth Flotation	Separates langbeinite from other minerals in a slurry.	Anionic flotation reagents, fatty acid amines, organic acids. Brine composition (magnesium ion concentration) is critical.
Heavy Media Separation	Separates minerals based on density differences.	Effective for coarse-grained ore.
Drying	The purified langbeinite is dried in rotary dryers.	-

Chemical Synthesis Pathways for Producing Potassium Magnesium Sulfate

Chemical synthesis provides an alternative route to producing this compound, often utilizing more readily available potassium sources like potassium chloride.

The Mannheim process is a high-temperature method primarily used for the production of potassium sulfate (K₂SO₄) from potassium chloride (KCl) and sulfuric acid (H₂SO₄). fertechinform.orgagchemigroup.eu It is not a direct synthesis route for this compound. However, the potassium sulfate produced can be a component in subsequent conversion processes. The process occurs in a Mannheim furnace at temperatures exceeding 600°C. agchemigroup.eu

The reaction proceeds in two stages:

Exothermic reaction: KCl + H₂SO₄ → KHSO₄ + HCl (g) fertechinform.org

Endothermic reaction: KHSO₄ + KCl → K₂SO₄ + HCl (g) fertechinform.org

The kinetics of this process are influenced by temperature and the particle size of the potassium chloride. thescipub.com Higher temperatures favor the completion of the reaction and the desorption of the hydrochloric acid byproduct from the melt, leading to a purer potassium sulfate product. thescipub.com The reaction is initiated by the decomposition of sulfuric acid, and the sulfation of KCl proceeds through intermediates. acs.orgdtu.dkresearchgate.net

A common industrial route to this compound involves the conversion of other salt minerals. These processes are based on the principles of aqueous solution chemistry and phase diagrams.

One significant pathway is the conversion of langbeinite or kainite (B13781102) (4KCl·4MgSO₄·11H₂O) into schoenite (K₂SO₄·MgSO₄·6H₂O), which can then be processed further. fertechinform.orgjustia.com For example, mined langbeinite can be reacted with a potassium chloride solution. agchemigroup.eu This reaction yields crystalline potassium sulfate and a brine rich in magnesium chloride. fertechinform.org Similarly, kainite can be treated with water and recycled liquors to produce schoenite. justia.comgoogle.com

Another method involves reacting potassium chloride with magnesium sulfate in an aqueous solution to produce schoenite, which is then crystallized. ebner-co.deresearchgate.netgoogle.com This process can be part of a multi-stage system where the schoenite is subsequently converted to potassium sulfate. ebner-co.de The production of potassium sulfate can also proceed through a glaserite (K₃Na(SO₄)₂) intermediate, particularly if the raw material is rich in sodium. agchemigroup.euebner-co.de

A two-stage conversion and flotation process can be employed for potash-magnesia mixed salts to fully convert potassium-bearing minerals into schoenite at normal temperatures, which is then separated by flotation. google.com

Conversion Process	Reactants	Intermediate/Product
Langbeinite Conversion	Langbeinite, Potassium Chloride Solution	Potassium Sulfate, Magnesium Chloride Brine
Kainite Conversion	Kainite, Water	Schoenite
Direct Schoenite Synthesis	Potassium Chloride, Magnesium Sulfate	Schoenite
Glaserite Process	Potassium Chloride, Sodium Sulfate	Glaserite, then Potassium Sulfate

Sulfate-type salt lake brines, such as those found in the Great Salt Lake in the USA and Lop Nur in China, are significant sources for this compound production. fertechinform.orgrsc.org The process begins with solar evaporation of the brine in large ponds. researchgate.net As the water evaporates, different salts precipitate out in a sequence based on their solubility.

Initially, sodium chloride is the primary salt to crystallize and be harvested. google.com The remaining brine, now enriched in potassium and magnesium sulfates, is transferred to other ponds where further evaporation leads to the crystallization of mixed potassium-magnesium salts, including kainite and carnallite (B72600). google.comresearchgate.net

These mixed salts are then harvested and serve as the raw material for further processing. rsc.org The subsequent steps are similar to the multi-salt conversion processes, involving crushing, grinding, and then conversion in water or recycled brines to form schoenite. google.com Flotation is then used to separate the schoenite from other less desirable salts like halite. google.com The purified schoenite can then be dried to produce this compound fertilizer. google.com The entire process is carefully managed based on the phase chemistry of the complex salt system to maximize the recovery of the desired product. rsc.org

Low-Temperature Transformation Processes from Mixed Potassium Salts

The industrial synthesis of this compound can be achieved through low-temperature transformation processes that utilize mixed potassium-bearing salt minerals as feedstock. These methods are advantageous as they often require less energy compared to high-temperature fusion processes. The core principle involves reacting these mixed salts in aqueous solutions to selectively crystallize this compound double salts, such as schoenite (K₂SO₄·MgSO₄·6H₂O) or leonite (K₂SO₄·MgSO₄·4H₂O).

One prominent low-temperature method involves the conversion of kainite (KCl·MgSO₄·3H₂O), a naturally occurring mineral in salt deposits. justia.comcropnutrition.com By treating kainite mixed salt with water, schoenite can be precipitated while more soluble impurities like sodium chloride and magnesium chloride remain in the leachate. justia.com This conversion is a key step in upgrading lower-purity potassium sources into a more refined double salt product.

Another established low-temperature process starts with potassium chloride (KCl) and a magnesium sulfate source, such as Epsom salt (MgSO₄·7H₂O) or anhydrous magnesium sulfate. google.compleiades.online The reaction conditions, particularly temperature, are critical in determining which hydrated double salt is formed. For instance, stirring potassium chloride with hydrated magnesium sulfate at temperatures between 45°C and 55°C typically yields leonite. google.com If the process is controlled at a lower temperature range, between 30°C and 45°C, schoenite becomes the predominantly precipitated form. google.com A patented method describes a "potassium chloride low-temperature transformation production process" where potassium chloride first reacts with concentrated sulfuric acid to form a potassium hydrogen sulfate slurry at 80-140°C, which then reacts with a magnesium oxide slurry to produce the final this compound product. google.compatsnap.com

The conversion process can be summarized by the reaction of potassium chloride and magnesium sulfate in an aqueous medium. The double-stage conversion involves first forming schoenite, which is then decomposed with water to yield potassium sulfate. pleiades.online The efficiency of these transformations is influenced by the concentration of other ions in the solution; a higher concentration of magnesium chloride in the conversion solution can increase the yield of the double salt. google.com

Process Efficiency and Environmental Engineering Considerations in Production

Optimization of Reactant Ratios and Reaction Conditions

Optimizing process efficiency in this compound production is crucial for maximizing yield and product purity while minimizing costs. This involves the careful control of reactant ratios, temperature, reaction time, and solvent composition. iau.iracs.org Research has focused on fine-tuning these parameters for various feedstocks and process configurations. rsc.org

For the synthesis of potassium sulfate from potassium chloride and magnesium sulfate, studies have shown that the molar ratio of reactants is a critical factor. In a single-stage process using an aqueous alcoholic solution, the optimal molar ratio of 2KCl to MgSO₄ was found to be 1:1. iau.ir The reaction temperature in this system was optimized for a range of 50-85°C. iau.irsid.ir

When producing potassium sulfate from leonite ore and potassium chloride, the mass ratio of the raw materials significantly impacts product purity and potassium recovery. rsc.org An optimized mass ratio of leonite ore to KCl was identified as 1.56, which corresponds to an equivalent reaction. rsc.org The amount of water added is another key variable; while sufficient water is needed to dissolve reactants, excess water can decrease yield. An optimized water addition was recommended at 1.1 times the theoretical minimum. rsc.org The ideal operating temperature for this specific reaction crystallization process was determined to be 298.15 K (25°C). rsc.org

The following table summarizes key findings from studies on the optimization of reaction conditions.

Table 1: Optimization of Reaction Parameters for Potassium Sulfate Synthesis

Reactant System	Optimized Parameter	Optimal Value/Range	Key Finding	Source
Potassium Chloride & Magnesium Sulfate (in aqueous methanol)	Molar Ratio (2KCl:MgSO₄)	1:1	Achieved qualified standard for potassium sulphate.	iau.ir
Potassium Chloride & Magnesium Sulfate (in aqueous methanol)	Temperature	50-85°C	Effective range for single-stage conversion.	iau.irsid.ir
Leonite Ore & Potassium Chloride	Mass Ratio (Leonite:KCl)	1.56	Ensures an equivalent reaction, balancing purity and recovery.	rsc.org
Leonite Ore & Potassium Chloride	Water Addition	1.1 times theoretical minimum	Balances complete dissolution of salts with maximizing yield.	rsc.org
Leonite Ore & Potassium Chloride	Temperature	298.15 K (25°C)	Optimal temperature for reaction crystallization.	rsc.org
Potassium Chloride & Sulfuric Acid (Step 1)	Temperature	80-140°C	Temperature range for the formation of potassium hydrogen sulfate slurry.	google.com

Byproduct Management and Resource Utilization Strategies

Modern chemical production places a strong emphasis on sustainability, which includes robust byproduct management and the strategic utilization of resources to create a more circular economy. patsnap.comacs.org In the production of this compound, several byproducts are generated, with magnesium chloride and sodium chloride being the most common. google.comiau.irmdpi.com

A primary strategy for byproduct management is internal recycling and conversion. In processes starting from kainite, the leachate, or end liquor, is rich in magnesium and chloride ions. justia.com This stream can be further processed to recover valuable products. For example, the liquor can be evaporated to crystallize carnallite (KCl·MgCl₂·6H₂O), from which additional potassium chloride can be recovered. justia.com The remaining magnesium chloride-rich solution is a valuable byproduct itself, which can be used for the manufacture of magnesium oxide and hydrochloric acid. google.com

Another advanced strategy involves integrating waste streams from different industries. This approach turns a waste disposal problem into a resource opportunity.

Phosphogypsum Utilization : Phosphogypsum, a high-volume byproduct from the phosphoric acid industry, can be used as a raw material in the production of slow-release this compound fertilizers. mdpi.com This not only valorizes the phosphogypsum but also reduces the environmental footprint associated with its disposal. mdpi.com

Mining Waste Valorization : Waste streams from mining operations, such as the highly concentrated salt solutions from lithium clay processing, can be repurposed. acs.org Through fractional crystallization, high-purity potassium sulfate can be produced from these waste salts, with sodium sulfate being separated as a co-product. acs.org This strategy mitigates the environmental impact of mining waste while producing a valuable agricultural product. acs.org

Salt Lake Waste Processing : Bischofite (MgCl₂·6H₂O), a waste salt from solar evaporation ponds in potash extraction, can be used as a roasting agent to extract potassium from feldspar (B12085585) sand, ultimately producing this compound fertilizer. google.com

The following table outlines common byproducts and their valorization strategies.

Table 2: Byproduct Utilization in this compound Production

Byproduct	Source Process	Utilization Strategy	End Product(s)	Source
Magnesium Chloride (MgCl₂)	Conversion of mixed salts (e.g., kainite, leonite)	Direct recovery and processing	Magnesium Oxide (MgO), Hydrochloric Acid (HCl)	google.com
Schoenite End Liquor	Decomposition of kainite	Evaporation and fractional crystallization	Carnallite (for KCl recovery), MgCl₂-rich liquor	justia.com
Gypsum (CaSO₄·2H₂O)	Desulphatation of process liquors	Reaction with ammonia (B1221849) and CO₂	Ammonium (B1175870) Sulfate ((NH₄)₂SO₄)	justia.com
Phosphogypsum	Phosphoric acid production (external industry)	Used as a raw material/coating agent	Slow-release this compound fertilizer	mdpi.com
Zero Liquid Discharge (ZLD) Salts	Lithium clay mining (external industry)	Fractional crystallization and metathesis	Potassium Sulfate (K₂SO₄), Sodium Sulfate (Na₂SO₄)	acs.org
Bischofite	Solar evaporation of salt lake brine	Roasting agent for processing potash feldspar	This compound fertilizer	google.com

Agricultural Science: Functional Roles and Soil Plant Dynamics of Potassium Magnesium Sulfate

Macro-Nutrient Essentiality in Plant Physiology and Metabolism

The application of potassium magnesium sulfate (B86663) provides plants with three critical macronutrients—potassium, magnesium, and sulfur—each playing a fundamental role in various physiological and metabolic processes that are essential for plant growth, development, and resilience.

Potassium's Influence on Osmoregulation and Enzyme Activation

Potassium is the most abundant cation in plants and is indispensable for a multitude of physiological functions. nih.gov A key role of potassium is in osmoregulation, the process by which plants maintain water balance and turgor pressure within their cells. omexcanada.comgroenkennisnet.nl This is crucial for cell extension, leaf orientation, and the opening and closing of stomata, which regulate gas exchange for photosynthesis and water vapor transpiration. omexcanada.comumn.edu

Furthermore, potassium is a critical activator for over 60 enzymes involved in major metabolic pathways, including photosynthesis, respiration, and the synthesis of proteins and starch. nih.govmdpi.combohrium.com By activating these enzymes, potassium influences the production of adenosine (B11128) triphosphate (ATP), the primary energy currency of the cell. umn.edu

Magnesium's Role in Chlorophyll (B73375) Synthesis and Photosynthetic Efficiency

Magnesium is a central component of the chlorophyll molecule, the pigment responsible for capturing light energy during photosynthesis. quora.comkeystonebioag.com Without sufficient magnesium, plants cannot produce enough chlorophyll, leading to reduced photosynthetic capacity and a characteristic yellowing of the leaves, known as chlorosis. quora.com Approximately 15-35% of the total magnesium in a plant is located in the chloroplasts. nih.govnih.gov

Beyond its structural role in chlorophyll, magnesium is a crucial cofactor for numerous enzymes involved in photosynthetic carbon fixation, such as RuBisCO. nih.govnih.gov It also plays a role in the synthesis of ATP and the transport of carbohydrates from the leaves to other parts of the plant. umn.edunih.gov

Sulfur's Contribution to Protein Synthesis and Secondary Metabolite Production

In addition to its role in primary metabolism, sulfur is a key element in the production of a wide array of secondary metabolites. These compounds, which include glucosinolates and thiosulfinates, are not directly involved in growth but are crucial for plant defense against pests and diseases. frontiersin.orgtandfonline.com

Inter-Nutrient Relations and Antagonistic Interactions (e.g., K, Mg, Ca)

The uptake and function of potassium, magnesium, and calcium are interconnected, and an excess of one can inhibit the uptake of another, a phenomenon known as antagonism. tandfonline.come-gro.org This is particularly relevant in the context of potassium and magnesium. High levels of potassium in the soil can significantly reduce the uptake of magnesium by plants, leading to magnesium deficiency even when soil magnesium levels are otherwise adequate. tandfonline.combohrium.com

This antagonistic relationship is due to the competition between these positively charged ions (cations) for the same uptake sites on plant roots. e-gro.orgbohrium.com Similarly, high calcium levels can also interfere with magnesium uptake. qascf.com Therefore, a balanced supply of these nutrients, as provided by potassium magnesium sulfate, is crucial for optimal plant nutrition. bohrium.com

Soil Chemistry and Nutrient Cycling Following this compound Application

The application of this compound influences the chemical environment of the soil and the cycling of essential nutrients. This water-soluble fertilizer dissolves in the soil solution, making potassium, magnesium, and sulfate ions readily available for plant uptake. theseedsupply.comeos.com

Cation Exchange Mechanisms and Adsorption on Clay Mineral Surfaces

Soil particles, particularly clay minerals and organic matter, have negatively charged surfaces that can attract and hold positively charged ions or cations. This property is known as the cation exchange capacity (CEC) of the soil. ufl.eduyoutube.com When this compound is applied, the positively charged potassium (K+) and magnesium (Mg2+) ions enter the soil solution.

These cations can then be adsorbed onto the surfaces of clay minerals, displacing other cations such as calcium (Ca2+) and sodium (Na+) into the soil solution. youtube.comusgs.gov This process, known as cation exchange, is a reversible reaction that helps to retain these essential nutrients in the root zone, preventing them from being leached away by rainfall or irrigation. usgs.govpsu.edu The strength of adsorption varies among cations, with divalent cations like magnesium generally being held more strongly than monovalent cations like potassium. usgs.govpsu.edu The availability of these nutrients to plants is a dynamic equilibrium between the ions in the soil solution and those held on the exchange sites of clay minerals. umn.edu

Table 1: Cation Exchange Properties of Common Clay Minerals

Clay Mineral	Typical Cation Exchange Capacity (meq/100g)
Kaolinite	3-15
Illite	10-40
Montmorillonite	70-100
Vermiculite	100-150
Data sourced from USGS and Nutrient Management resources. ufl.eduusgs.gov

Dissolution Characteristics and Nutrient Release Dynamics in Various Soil Textures

The dissolution of this compound, often found in the form of langbeinite, is a critical factor governing the availability of potassium (K), magnesium (Mg), and sulfur (S) to plants. While it is water-soluble, its dissolution rate is notably slower compared to some other common potassium fertilizers. cropnutrition.comeos.com This characteristic is attributed to the denser nature of its particles. cropnutrition.com The slower dissolution provides a more sustained release of nutrients over time, which can be particularly advantageous in certain soil conditions. eos.comtmpgroup.org.in

In sandy soils, which are characterized by low cation exchange capacity and high permeability, the risk of nutrient leaching is a significant concern. profertil.com.arwisc.edu The slower dissolution rate of this compound makes it well-suited for these environments, as it minimizes the rapid loss of soluble nutrients from the root zone. diamondkgypsum.com In contrast, in loamy soils with higher clay content, the diffusion process plays a more dominant role in the transport of potassium to plant roots. ks-asiapacific.com The sustained release from this compound can still be beneficial in these soils by maintaining a steady supply of nutrients in the soil solution.

The particle size of the fertilizer also influences its dissolution rate. Finely ground this compound will dissolve more rapidly and is suitable for application through irrigation systems, whereas granular forms offer a more controlled and prolonged release for soil applications. eos.comdiamondkgypsum.com

Effects on Soil Solution Composition and Ionic Balance

The application of this compound directly influences the composition of the soil solution by increasing the concentration of potassium (K⁺), magnesium (Mg²⁺), and sulfate (SO₄²⁻) ions. cropnutrition.comdiamondkgypsum.com This enrichment of essential nutrients can be particularly beneficial in soils deficient in these elements. profertil.com.ar The introduction of these cations can also affect the balance of other ions in the soil solution.

An important interaction to consider is the antagonistic relationship between potassium and magnesium. High concentrations of potassium in the soil solution can interfere with the uptake of magnesium by plants. researchgate.netgoettingen-research-online.de This is because both cations compete for uptake by plant roots, and many transporters for magnesium are non-specific and can also be used by potassium. researchgate.net Therefore, while this compound provides both nutrients, the ratio of these elements in the soil solution becomes a critical factor for balanced plant nutrition.

The sulfate anion (SO₄²⁻) is also added to the soil solution. While sulfur is an essential nutrient, its presence can influence the mobility of cations. In most soils, sulfate is relatively mobile and can contribute to the leaching of cations, including calcium and magnesium. cornell.edu

Influence on Soil pH and Potential for Salinization Mitigation

A key characteristic of this compound is its neutral effect on soil pH. cropnutrition.comtmpgroup.org.inprofertil.com.ar When applied at typical agronomic rates, it does not significantly alter the acidity or alkalinity of the soil. cropnutrition.comdiamondkgypsum.com This makes it a versatile fertilizer suitable for a wide range of soil pH conditions without the need for corrective measures to adjust pH. This neutrality contrasts with other common magnesium sources like dolomite, which increases soil pH, or elemental sulfur and ammonium (B1175870) sulfate, which can lead to soil acidification. cropnutrition.com

In the context of soil salinity, which is the accumulation of soluble salts in the soil, this compound has a relatively low salt index compared to some other fertilizers. cropnutrition.com High concentrations of soluble salts can create osmotic stress, making it difficult for plants to absorb water. rroij.comoregonstate.edu The use of fertilizers with a lower salt index can help minimize this risk.

Furthermore, the components of this compound can play a role in mitigating sodic soils, which are characterized by high levels of sodium. The potassium, magnesium, and calcium (if present in the fertilizer blend) can help displace sodium from the cation exchange sites in the soil. icl-growingsolutions.com This process can improve soil structure and water infiltration, which are often compromised in sodic soils. rroij.comicl-growingsolutions.com

Fate and Transport of Sulfate and Cationic Ions in Soil Profiles

The movement and retention of sulfate (SO₄²⁻) and the cationic ions potassium (K⁺) and magnesium (Mg²⁺) from this compound within the soil profile are influenced by several factors, including soil texture, cation exchange capacity (CEC), and rainfall or irrigation intensity.

Sulfate (SO₄²⁻) is generally mobile in the soil and is susceptible to leaching, particularly in sandy soils with low anion exchange capacity. cornell.edu3tentos.com.br The downward movement of sulfate with percolating water can also facilitate the leaching of cations. cornell.edu

Potassium (K⁺) is a cation and is held on the negatively charged sites of clay and organic matter particles in the soil, a property known as cation exchange capacity (CEC). wisc.eduicl-growingsolutions.com In soils with high CEC, such as clay and loam soils, potassium is less prone to leaching. wisc.edu However, in sandy soils with low CEC, significant potassium leaching can occur, especially under high rainfall conditions. wisc.educornell.edu

Magnesium (Mg²⁺) , like potassium, is a cation held by the soil's CEC. icl-growingsolutions.com However, it is generally considered more mobile in the soil than potassium and can be leached from the root zone, particularly in sandy soils and in the presence of high concentrations of other cations like potassium and calcium from other fertilizers. goettingen-research-online.decornell.edumdpi.com The application of potassium-containing fertilizers can sometimes increase the leaching of magnesium. cornell.edu

The slower dissolution rate of this compound can help to mitigate the rapid leaching of these ions, especially in coarse-textured soils, by releasing them more gradually into the soil solution. eos.comdiamondkgypsum.com

Crop Physiological Responses and Agronomic Performance to this compound Fertilization

Yield and Biomass Accumulation in Diverse Agricultural Systems

The application of this compound can significantly enhance crop yield and biomass accumulation across a variety of agricultural systems, primarily by supplying three essential nutrients: potassium, magnesium, and sulfur. cropnutrition.comtmpgroup.org.in The positive impact on yield has been observed in numerous crops, including cereals, oilseeds, fruits, and vegetables. tmpgroup.org.innih.gov

Research has demonstrated that magnesium fertilization, in general, leads to an average yield increase of 8.5% under various field conditions. nih.gov Specifically, studies on crops like maize have shown that the application of potassium and magnesium can significantly improve yield attributes. researchgate.net For instance, one study recorded the highest grain yield in maize with the application of 40 kg K ha⁻¹ and 45 kg Mg ha⁻¹, which was comparable to the yield at 30 kg K ha⁻¹ and 30 kg Mg ha⁻¹. researchgate.net Similarly, in rainfed safflower, the application of magnesium sulfate was found to significantly increase seed yield. cabidigitallibrary.org Foliar application of potassium and magnesium on soybeans has also proven to be an effective strategy for increasing grain yield. researchgate.net

The response to this compound is often most pronounced in soils that are deficient in one or more of these nutrients. profertil.com.ar For example, it is particularly suggested for sandy soils with low cation content that are deficient in magnesium and sulfur. profertil.com.ar

Table 1: Effect of Potassium and Magnesium Fertilization on Crop Yield

Crop	Treatment	Yield Increase (%)	Source
General	Magnesium Fertilization	8.5 (average)	nih.gov
Maize	40 kg K/ha + 45 kg Mg/ha	Significant increase	researchgate.net
Rice	Magnesium Fertilization	14.8 - 21.6	researchgate.net
Soybean	Foliar K and Mg	Significant increase	researchgate.net

Nutrient Uptake Efficiencies and Partitioning within Plant Tissues

This compound fertilization influences not only the total nutrient uptake but also the efficiency of uptake and the distribution of these nutrients within the plant. The availability of adequate magnesium is crucial for the uptake and mobility of other key nutrients like phosphorus and nitrogen. royalbrinkman.com

Potassium (K) is vital for numerous physiological processes, including water regulation, enzyme activation, and photosynthesis. umn.eduintrepidpotash.com Adequate potassium supply enhances root growth, which in turn improves the plant's ability to take up water and nutrients. umn.edu Potassium is mobile within the plant and is translocated to areas of new growth.

Magnesium (Mg) is a central component of the chlorophyll molecule and is therefore essential for photosynthesis. intrepidpotash.comemu.ee It also plays a critical role in the partitioning of carbohydrates between source leaves and sink organs like fruits and tubers. bohrium.comfrontiersin.org Magnesium deficiency can lead to an accumulation of sugars in the leaves, impairing transport to other parts of the plant. bohrium.com Studies have shown that magnesium application can significantly increase the uptake of nitrogen, phosphorus, and potassium. frontiersin.org However, an excess of potassium can antagonistically affect magnesium uptake by the roots. researchgate.netresearchgate.net

Sulfur (S) , supplied as sulfate, is a building block for proteins and is essential for nitrogen uptake and utilization efficiency. intrepidpotash.com Unlike potassium, sulfur is not very mobile within the plant, meaning a continuous supply from the soil is necessary throughout the growing season. intrepidpotash.com

Research on wheat has shown that the rate of potassium supply affects its use efficiency and partitioning, with plants actively taking up potassium during vegetative growth and relying on redistribution for reproductive growth. researchgate.net In potato plants, both potassium and magnesium deficiencies lead to a reduction in biomass production and an accumulation of sugars in the leaves, indicating impaired transport of photoassimilates. bohrium.com

Table 2: Impact of Magnesium Application on Nutrient Uptake in Tobacco under Cold Stress

Nutrient	Plant Part	Average Increase with Mg Application (%)	Source
Nitrogen (N)	Shoot	28.7	frontiersin.org
Nitrogen (N)	Root	22.4	frontiersin.org
Phosphorus (P)	Shoot	46.9	frontiersin.org
Phosphorus (P)	Root	7.2	frontiersin.org
Potassium (K)	Shoot	5.4	frontiersin.org
Potassium (K)	Root	28.9	frontiersin.org
Magnesium (Mg)	Shoot	191.4	frontiersin.org
Magnesium (Mg)	Root	187.2	frontiersin.org

Impact on Crop Quality Attributes (e.g., Protein Content, Disease Resistance)

This compound serves as a multi-nutrient fertilizer that can significantly influence key crop quality attributes beyond simple yield increases. Its constituent elements—potassium, magnesium, and sulfur—play critical roles in various physiological and biochemical processes that determine the nutritional value and resilience of crops.

Protein Content: Potassium is fundamentally involved in enzyme activation, which affects protein synthesis. umn.edu It aids in the conversion of nitrate-nitrogen into forms necessary for creating proteins, contributing to higher protein content in the grain. cropnutrition.com Magnesium is also essential for protein formation and is an activator of enzymes, particularly those involved in energy transfer and phosphorylation. cropnutrition.comemu.ee Sulfur is a core component of essential amino acids such as cysteine and methionine, which are the building blocks of proteins. Research has shown that the application of mineral fertilizers containing potassium and magnesium can significantly increase the protein content in cereals like wheat and barley, with nitrogen often being the primary limiting factor. emu.ee In maize, specific combinations of potassium and magnesium have been found to maximize the protein ratio. researchgate.net

Disease Resistance: A balanced supply of nutrients is crucial for robust plant defense mechanisms. Potassium is well-documented to help retard crop diseases by maintaining cell turgor and structural integrity, which can physically hinder pathogen invasion. umn.edunih.gov An adequate supply of K can increase the concentration of polyphenolic compounds in plants, which are vital for defense. nih.gov Magnesium contributes to improved disease resistance by being essential for cell wall formation and the activation of growth-regulating enzymes. cropnutrition.com Furthermore, sulfur is a key element in the synthesis of sulfur-containing defense compounds (SDCs) and phytoalexins, which are naturally produced by plants to ward off pathogens. nih.gov These compounds are integral to the plant's hormonal and reactive oxygen species (ROS) signaling pathways that trigger defense responses. nih.gov

Varietal Differences in Response to this compound Inputs

The response of crops to the application of this compound is not uniform and can be significantly influenced by the genetic makeup of the plant variety or cultivar. Different cultivars of the same crop may exhibit varying efficiencies in nutrient uptake, translocation, and utilization, leading to different outcomes in growth and quality.

Research has indicated that crop varieties differ in their sensitivity to low magnesium levels, with crops like sugar beet and potatoes being particularly responsive. pda.org.uk The genetic structure of each species and even each cultivar within a species dictates its response to fertilization methods and types. easpublisher.com For example, in a study involving different maize (Zea mays L.) varieties, significant differences were observed in how they responded to magnesium sulfate application. The 'Cadiz' variety showed a superior ability to accumulate ready-magnesium in the soil at later growth stages compared to other varieties like 'Furat' and 'ZP'. easpublisher.com

These varietal differences are tied to the plant's inherent physiological and morphological traits. Some cultivars may have more extensive root systems, enabling better nutrient exploration from the soil. Others might possess more efficient ion transport mechanisms across cell membranes. For example, studies on apple trees have highlighted that different cultivars have distinct water-use strategies, which can interact with nutrient availability and response. ekb.eg

Understanding these varietal differences is critical for precision agriculture. It allows for the selection of cultivars best suited to specific soil nutrient profiles and enables the tailoring of fertilizer programs to the unique requirements of a given variety, thereby maximizing the efficiency of this compound application.

Sustainable Nutrient Management Strategies Employing this compound

Integration into Balanced Fertilizer Programs for Optimized Nutrient Supply

This compound is a valuable component of balanced fertilization programs designed to optimize nutrient supply and ensure long-term soil fertility. Its key advantage is the provision of three essential nutrients—potassium (K), magnesium (Mg), and sulfur (S)—in a single, readily available form.

A balanced approach recognizes that the availability of one nutrient can affect the uptake and function of others. For instance, magnesium is crucial for the transport and uptake of phosphorus. humicfactory.comloyalfertilizer.com Conversely, an overabundance of potassium can sometimes hinder the uptake of magnesium and calcium, an effect known as nutrient antagonism. cropnutrition.comscialert.net Therefore, using a combined source like this compound helps maintain a favorable K:Mg ratio in the soil.

Integrating this fertilizer into a broader nutrient management plan involves considering the specific needs of the crop and the existing nutrient levels in the soil, as determined by soil testing. It is often used in conjunction with nitrogen (N) and phosphorus (P) fertilizers to ensure a complete and balanced supply of macronutrients. The sulfur component is particularly important in agricultural systems where the use of high-analysis, sulfur-free fertilizers has led to S deficiencies. cabidigitallibrary.org By providing K, Mg, and S together, this compound helps prevent nutrient imbalances that can limit crop growth and quality, making it a cornerstone for sustainable and high-productivity farming. humicfactory.com

Addressing Regional Soil Nutrient Deficiencies and Imbalances

This compound is particularly effective in correcting nutrient deficiencies and imbalances common in specific soil types and regions. Globally, soils vary widely in their parent material and history of agricultural use, leading to distinct nutrient profiles.

Common Deficiencies:

Sandy Soils: These soils often have low cation exchange capacity (CEC) and are prone to leaching of essential cations like potassium and magnesium, leading to deficiencies. cropnutrition.com Crops grown on these soils, such as potatoes and sugar beet, are often highly responsive to magnesium applications. pda.org.uk

Acidic Soils: In acidic soils (low pH), the availability of magnesium can decrease while toxic elements like aluminum become more soluble, hindering nutrient uptake. cropnutrition.com

High-Lime (Calcareous) Soils: In soils with high calcium content, the antagonistic relationship between calcium, potassium, and magnesium can lead to reduced uptake of K and Mg by plants, even if soil tests show seemingly adequate levels. researchgate.net

Regions with High Rainfall: Intensive rainfall can leach soluble nutrients like sulfur and potassium from the root zone, creating deficiencies that need to be replenished. scialert.net

This compound provides a targeted solution for these issues. Its sulfate form is readily available to plants, ensuring rapid correction of deficiencies during critical growth phases. loyalfertilizer.com In India, for example, intensive agriculture and the use of high-yielding varieties have increased crop response to potassium, while sulfur deficiency has become a widespread constraint to production, making multi-nutrient sources essential. cabidigitallibrary.org By supplying a balanced ratio of K, Mg, and S, this fertilizer helps restore nutrient equilibrium in depleted or imbalanced soils, promoting healthier crops and sustainable land use.

The table below illustrates the response of various crops to magnesium application on deficient soils.

Crop	Typical Response to Magnesium Application on Deficient Soils
Sugar Beet	Visible deficiency symptoms can lead to yield loss; responses of up to 2 tonnes of sugar per hectare have been reported. pda.org.uk
Potatoes	Highly responsive, especially on lighter soils; magnesium sulfate can improve yield and quality. pda.org.ukloyalfertilizer.com
Field Legumes	Likely to show yield responses, particularly when grown on light-textured soils. pda.org.uk
Maize	Combinations of potassium and magnesium can maximize yield components and protein ratios, especially in high-lime soils. researchgate.net

Development of Best Management Practices for Application Timing and Methodologies

Effective and sustainable use of this compound hinges on the development and implementation of Best Management Practices (BMPs) for its application. These practices aim to match nutrient supply with crop demand, minimize environmental losses, and maximize economic returns.

Application Timing: The timing of application is critical. The preferred approach is often to apply the required nutrients before planting or prior to the start of active crop growth. cropnutrition.com This ensures that potassium, magnesium, and sulfur are available in the root zone when the plant's demand is highest. For certain crops, split applications may be beneficial. For instance, in potatoes and tomatoes, which have high nutrient requirements during specific growth phases, timing the application to coincide with these periods is crucial for commercial value. loyalfertilizer.com

Application Methodologies: The method of application depends on the crop, soil conditions, and farming system.

Soil Application: Broadcasting the fertilizer and incorporating it into the soil before planting is a common and effective method. This ensures an even distribution of nutrients for root access.

Foliar Application: In cases where a deficiency is detected in a growing crop through plant tissue analysis, foliar sprays can be used. cropnutrition.com This method provides a rapid way to correct nutrient deficiencies, as the nutrients are absorbed directly through the leaves. scialert.net However, foliar applications typically have no long-term residual effect, and fresh applications may be needed. scispace.com

Fertigation: In irrigated systems, this compound can be dissolved and applied through the irrigation water. This technique, known as fertigation, allows for a controlled and efficient delivery of nutrients directly to the active root zone throughout the growing season. humicfactory.com

Soil testing and plant analysis are foundational BMPs. Regular soil testing helps determine the baseline nutrient status and adjust application strategies accordingly, preventing both under- and over-fertilization. cropnutrition.com Plant tissue analysis during the growing season can diagnose developing deficiencies, allowing for corrective measures like foliar feeding. cropnutrition.com By combining appropriate timing and methods based on solid agronomic data, farmers can use this compound sustainably and effectively.

Environmental Dynamics and Fate of Potassium Magnesium Sulfate in Agroecosystems

Terrestrial Environmental Impact Assessments

The introduction of potassium magnesium sulfate (B86663) into the terrestrial environment initiates a series of interactions with the soil's physical, chemical, and biological components. These interactions determine the compound's fate and its ultimate impact on the agroecosystem.

The application of potassium magnesium sulfate can influence both the physical structure of the soil and its complex microbial ecosystems. While providing essential nutrients, the introduction of potassium (K⁺) and magnesium (Mg²⁺) ions can also alter soil properties. High concentrations of potassium have been shown to have a deleterious effect on soil hydraulic properties. repec.org Similarly, elevated levels of magnesium can negatively impact soil permeability. researchgate.netescholarship.org The relative order of the detrimental effect on soil hydraulic properties for common cations is generally considered to be Na⁺ > K⁺ > Mg²⁺ > Ca²⁺. repec.org

Conversely, the impact on soil microbial communities can be positive. Magnesium fertilization has been observed to improve microbial biomass and influence soil enzymes such as invertase and protease, leading to shifts in soil bacterial communities. researchgate.net The addition of magnesium and sulfur can serve as a mineral supplement for microbes. researchgate.net Potassium application can also indirectly benefit microbial populations. By improving the plant's uptake efficiency of nitrogen and phosphorus, potassium can create a cascading effect that promotes the proliferation of soil microbes. researchgate.net This balanced nutrient environment is crucial, as effective microbes are significant sinks for nutrients like nitrogen and phosphorus, and to a lesser extent, potassium. researchgate.net

Table 1: Summary of Research Findings on Cation Effects on Soil Properties

Cation	Effect on Soil Physical Properties	Research Findings
Potassium (K⁺)	Can negatively affect soil hydraulic properties and permeability. repec.orgresearchgate.net	The deleterious effect is considered to be about one-third of that of sodium. repec.org
Magnesium (Mg²⁺)	High concentrations can negatively impact soil permeability. researchgate.netescholarship.org	Can improve microbial biomass and alter bacterial community structure. researchgate.net

This table is interactive. Click on the headers to sort.

The mobility of the constituent ions of this compound—potassium, magnesium, and sulfate—within the soil profile is a key factor in its environmental impact. Leaching, the process by which soluble substances are washed down through the soil by water, can lead to the transport of these nutrients into subsurface water, potentially affecting groundwater quality.

Potassium, being a monovalent cation, is susceptible to leaching, particularly in sandy soils with low cation exchange capacity. researchgate.net The presence of other cations, such as calcium (Ca²⁺) in irrigation water, can increase the amount of potassium leached from the soil. researchgate.net Similarly, magnesium leaching is a concern, influenced by factors such as soil texture, pH, and the amount of water moving through the soil profile. ipipotash.org Studies in southwest China have shown that magnesium leaching increases with the rate of magnesium application and can be exacerbated by the application of potassium and calcium fertilizers due to ion exchange competition. ipipotash.org

The leaching of sulfate (SO₄²⁻) and magnesium from mining waste rock has been identified as a significant potential contaminant of surface and groundwater. researchgate.netnih.gov While essential for plant growth, elevated concentrations of these ions in aquatic ecosystems can have adverse effects on biota. nih.gov For instance, magnesium concentrations above 207 mg/L have been shown to impact the development of certain plants. nih.gov

Atmospheric Considerations in the Lifecycle of this compound

The environmental footprint of this compound extends beyond the soil to include atmospheric emissions generated during its production and, to a lesser extent, its application.

The production of this compound begins with the mining of potash and magnesium salts. These mining and processing activities are associated with environmental impacts, including the generation of waste rock and brines, which are major sources of pollution. researchgate.net The production process itself, particularly the drying of the fertilizer, can lead to the emission of tail gases containing dust particles. google.com

The manufacturing of fertilizers is an energy-intensive process, often relying on fossil fuels, which contributes to greenhouse gas emissions. acs.orgmdpi.com Life cycle assessments (LCA) of fertilizer production consistently identify the manufacturing stage as a primary contributor to environmental impacts like global warming and fossil fuel depletion. wur.nl However, the specific emissions associated with this compound are generally lower than those of nitrogen-based fertilizers, which have a particularly high energy requirement for ammonia (B1221849) synthesis. mdpi.com Efforts are underway in the industry to reduce the carbon footprint of potassium and magnesium fertilizer production through technologies like power-to-heat, which utilizes renewable energy sources to generate the steam required for processing, potentially reducing the product-related carbon footprint significantly. kpluss.com

Regarding application, direct atmospheric emissions from this compound are minimal. Unlike nitrogen fertilizers, it is not a significant source of nitrous oxide (N₂O), a potent greenhouse gas. epa.gov However, indirect emissions can occur. For example, a deficiency of potassium can impair a crop's ability to take up nitrogen, leading to residual nitrogen in the soil which can then be lost to the atmosphere or leached. pda.org.uk

Comparative Environmental Profiles of Sulfate-Based Fertilizers

When evaluating the environmental impact of this compound, it is useful to compare it with other sulfate-based fertilizers. Life cycle assessments provide a framework for such comparisons by evaluating environmental impacts from "cradle to grave."

A life cycle assessment of sulfur-based compound fertilizers in China identified synthetic ammonia production, conversion, and fertilizer use as the key processes contributing to environmental impacts such as human carcinogenic toxicity, fossil resource scarcity, and freshwater eutrophication. acs.org Key contributing factors included electricity, potassium chloride, hard coal, rock phosphate, and emissions from fertilizer use. acs.org

Compared to other nitrogen and sulfur fertilizers like ammonium (B1175870) sulfate, this compound has different environmental considerations. Ammonium sulfate can contribute to soil acidification, which may require liming to correct. semanticscholar.orgresearchgate.net this compound, in its langbeinite form, has a neutral pH and does not contribute to soil acidity or alkalinity. cropnutrition.comusda.gov This contrasts with other common magnesium sources like dolomite, which increases soil pH, or elemental sulfur and ammonium sulfate, which lower it. cropnutrition.comusda.gov

Table 2: Comparative Profile of Selected Sulfate-Based Fertilizers

Fertilizer	Primary Nutrients	Impact on Soil pH	Key Environmental Considerations
This compound	K, Mg, S	Neutral cropnutrition.comusda.gov	Mining impacts, energy use in production. researchgate.net
Ammonium Sulfate	N, S	Acidifying researchgate.net	Soil acidification, potential for nitrate (B79036) leaching (less than ammonium nitrate). semanticscholar.orgresearchgate.net
Potassium Sulfate	K, S	Generally Neutral	Energy consumption in production. acs.org

This table is interactive. Click on the headers to sort.

Advanced Analytical Methodologies for Research on Potassium Magnesium Sulfate

Spectroscopic Techniques for Comprehensive Characterization

Spectroscopy plays a pivotal role in the qualitative and quantitative analysis of potassium magnesium sulfate (B86663), providing insights into its molecular vibrations, crystalline phases, and elemental composition.

Fourier Transform Infrared (FTIR) Spectroscopy for Anion and Hydration State Analysis

Fourier Transform Infrared (FTIR) spectroscopy is a powerful non-destructive technique used to identify functional groups and to study the hydration state of potassium magnesium sulfate. ub.edu The infrared spectrum of a substance acts as a unique fingerprint, with absorption bands corresponding to the vibrational frequencies of its constituent chemical bonds. ub.edu

In the analysis of this compound, FTIR is particularly adept at characterizing the sulfate (SO₄²⁻) anion and water molecules (H₂O). The sulfate ion, being a tetrahedral group, exhibits characteristic vibrational modes. researchgate.net The primary absorption bands for the sulfate group are typically observed in the mid-infrared region. researchgate.net For instance, a strong, broad absorption band centered around 1110 cm⁻¹ is characteristic of the sulfate group in magnesium sulfate heptahydrate. latamjpharm.org The position and splitting of these bands can provide information about the symmetry of the sulfate ion within the crystal lattice and its interaction with the surrounding cations and water molecules. researchgate.net

Furthermore, FTIR is highly sensitive to the presence and state of water of hydration. The O-H stretching vibrations of water molecules typically appear as broad bands in the region of 3400-3650 cm⁻¹. mdpi.com The precise position and shape of these bands can indicate the strength of hydrogen bonding between the water molecules and the sulfate anions. researchgate.netresearchgate.net Changes in the hydration state of this compound, for example, upon heating or dehydration, can be readily monitored by observing shifts in these characteristic water and sulfate bands. researchgate.netnih.gov

Table 1: Characteristic FTIR Absorption Bands for this compound

Functional Group	Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Reference
Sulfate (SO₄²⁻)	Asymmetric Stretch	~1110	latamjpharm.org
Water (H₂O)	O-H Stretch	3400 - 3650	mdpi.com
Carbonate (CO₃²⁻)	Bending (if present as impurity)	1390 - 1475	mdpi.com

Raman Spectroscopy for Crystalline Structure and Bonding Environment

Raman spectroscopy is a complementary vibrational spectroscopic technique that provides detailed information about the crystalline structure and bonding environment of this compound. Unlike FTIR, which measures the absorption of infrared light, Raman spectroscopy measures the inelastic scattering of monochromatic light, usually from a laser source. wustl.edu This technique is particularly sensitive to non-polar bonds and symmetric vibrations, making it an excellent tool for studying the sulfate ion's symmetric stretching mode, which is often weak or forbidden in the infrared spectrum.

The Raman spectra of magnesium sulfate double salts exhibit distinctive spectral features that can be used for their identification. researchgate.net The strongest Raman peak for hydrated magnesium sulfates corresponds to the symmetric stretching vibration (ν₁) of the SO₄ tetrahedra, typically observed in the 980-1053 cm⁻¹ range. researchgate.net The exact position of this peak is sensitive to the degree of hydration and the coordination environment of the sulfate ion. researchgate.net

By analyzing the shifts in the Raman bands, researchers can gain insights into the local structure and bonding within the crystal. bham.ac.uk This includes understanding the interactions between the potassium, magnesium, and sulfate ions, as well as the nature of hydrogen bonding involving the water molecules. researchgate.net Raman spectroscopy has been successfully employed to distinguish between different hydrated forms of magnesium sulfate, as each form presents a unique spectral signature. wustl.edu

Visible and Near-Infrared (VNIR) Spectroscopy for Mineral Identification and Quantification

Visible and Near-Infrared (VNIR) spectroscopy is a valuable tool for the identification and quantification of minerals, including those containing this compound. science.gov This technique measures the reflectance of light in the visible (400-700 nm) and near-infrared (700-2500 nm) regions of the electromagnetic spectrum. geoscienceworld.org The resulting spectra reveal absorption features that are characteristic of the electronic transitions and vibrational overtones and combinations of molecules within the mineral. geoscienceworld.org

Many saline minerals, including hydrated sulfates, exhibit diagnostic absorption bands in the near-infrared region, primarily due to the vibrations of water molecules. science.gov These spectral features are sensitive to the hydration state of the mineral. science.gov VNIR spectroscopy can be used to detect even minor phases of hydrated minerals within a mixture, complementing data from other techniques like X-ray diffraction. science.gov

In the context of planetary science, VNIR spectroscopy is a primary method for mapping the mineral composition of surfaces like Mars, where hydrated sulfates are of significant interest. dp.tech The spectral signatures obtained from laboratory samples of this compound and related minerals serve as a reference library for interpreting data from remote sensing instruments. researchgate.net

X-ray Diffraction (XRD) for Polymorphism and Mixed Mineral Phase Identification

X-ray Diffraction (XRD) is a fundamental and non-destructive analytical technique for determining the crystalline structure of materials. ucmerced.edumdpi.com It is based on the principle that X-rays are diffracted by the ordered atomic planes within a crystal, producing a unique diffraction pattern that serves as a fingerprint for a specific crystalline phase. ucmerced.edu

XRD is essential for identifying the specific polymorphs (different crystalline forms) of this compound and for detecting the presence of mixed mineral phases in a sample. researchgate.netmdpi.com The crystal structure of this compound hexahydrate (K₂SO₄·MgSO₄·6H₂O), for example, has been determined to be monoclinic with a specific space group. researchgate.net Any deviation from this structure, such as the presence of other hydrated forms or impurities, would result in a different XRD pattern.

The technique is also quantitative, allowing for the determination of the relative proportions of different crystalline phases in a mixture. mdpi.com This is particularly useful in geological and industrial applications where this compound may coexist with other salts. Modern XRD systems, coupled with comprehensive databases like the International Centre for Diffraction Data (ICDD), enable the automated identification of even complex mineral assemblages. ucmerced.edumdpi.com

Chromatographic and Atomic Spectrometric Methods for Elemental Quantification

While spectroscopic methods provide structural information, chromatographic and atomic spectrometric techniques are crucial for the precise quantification of the elemental composition of this compound.

Ion Chromatography (IC) for Soluble Cations and Anions

Ion Chromatography (IC) is a highly sensitive and selective method for the determination of inorganic ions in a sample. nih.gov It is a form of high-performance liquid chromatography (HPLC) that separates ions based on their affinity for an ion-exchange resin packed in a column. frc.ae

For the analysis of this compound, IC is used to simultaneously quantify the concentrations of soluble cations (potassium, K⁺, and magnesium, Mg²⁺) and the sulfate anion (SO₄²⁻). frc.aemdpi.com The sample is dissolved in a suitable solvent, typically water, and injected into the IC system. Cations are separated on a cation-exchange column, while anions are separated on an anion-exchange column. frc.ae

The separated ions are then detected, most commonly by a conductivity detector. mdpi.com The use of a suppressor system in conjunction with conductivity detection enhances sensitivity by reducing the background conductivity of the eluent. thermofisher.com IC offers several advantages for this application, including short analysis times, high selectivity, and the ability to distinguish between different oxidation states of metals. nih.govmdpi.com It is considered a robust and cost-effective alternative to atomic spectroscopy techniques for the routine analysis of these ions. mdpi.com

Flame Atomic Absorption Spectrophotometry (FAAS) for Elemental Composition

Flame Atomic Absorption Spectrophotometry (FAAS) is a robust and widely utilized analytical technique for determining the elemental composition of fertilizers, including this compound. azocleantech.com The method's enduring use since its commercialization in the 1960s is a testament to its simplicity and durability. azocleantech.com FAAS operates on the principle that atoms of a specific element will absorb light at a characteristic wavelength. azocleantech.comdrawellanalytical.com When a sample solution is aspirated into a flame, the heat atomizes the elements. A light beam from a hollow cathode lamp, specific to the element being analyzed, is passed through the flame. The detector measures the amount of light absorbed by the atomized element, which is proportional to its concentration in the sample. epa.gov

For the analysis of potassium (K) and magnesium (Mg) in this compound, the solid fertilizer must first undergo a solubilization process, typically through acid digestion, to prepare a liquid sample for analysis. epa.gov An air-acetylene flame is commonly used for this type of analysis. drawellanalytical.com It provides a relatively low-temperature flame (around 2300°C) which is ideal for elements that are easily atomized, such as potassium and magnesium. drawellanalytical.com

A key consideration in the FAAS analysis of potassium is the potential for ionization interference, as potassium can be partially ionized in the air-acetylene flame. To mitigate this, an ionization suppressant, such as a cesium chloride or cesium nitrate (B79036) solution, is added to both the samples and standards. This ensures more accurate and reliable measurements. unt.edu Sodium has also been found to cause interference, but its effect can be minimized by using a reducing flame and adjusting the burner height. nemi.gov

The table below outlines typical FAAS parameters for the analysis of potassium and magnesium.

Parameter	Potassium (K)	Magnesium (Mg)
Wavelength	766.5 nm	285.2 nm
Flame Type	Air-Acetylene	Air-Acetylene
Ionization Buffer	Cesium Chloride (CsCl)	Cesium Chloride (CsCl) & Lanthanum
Common Range	0.1 to 100 mg/L	Not specified
Data sourced from multiple references. unt.edunemi.govoup.com

Inductively Coupled Plasma (ICP) Techniques (OES, MS) for Trace Element Analysis

Inductively Coupled Plasma (ICP) techniques are powerful tools for multi-element analysis in fertilizers, offering high sensitivity and the ability to measure a wide range of elements simultaneously. spectroscopyonline.comthermofisher.com The two primary forms of this technology are Optical Emission Spectrometry (ICP-OES) and Mass Spectrometry (ICP-MS).

In both techniques, the sample, typically after acid digestion, is introduced into a high-temperature argon plasma (an ionized gas) which atomizes and excites the elements within the sample. nih.gov

ICP-OES measures the light emitted as excited atoms and ions return to a lower energy state. Each element emits light at characteristic wavelengths, and the intensity of the light is proportional to the concentration of the element. thermofisher.com ICP-OES is robust, cost-effective, and can handle samples with high levels of total dissolved solids (TDS), making it well-suited for analyzing major, minor, and trace elements in fertilizers. thermofisher.comazonano.com Modern instruments can utilize both axial and radial plasma viewing to effectively determine high-concentration nutrients and low-level trace elements in the same analytical run. thermofisher.com

ICP-MS uses the plasma to create ions from the elements in the sample. These ions are then passed into a mass spectrometer, which separates them based on their mass-to-charge ratio. scispec.co.th ICP-MS is significantly more sensitive than ICP-OES, with the ability to detect elements at parts-per-trillion (ppt) levels, compared to parts-per-billion (ppb) for ICP-OES. thermofisher.comtheaquariumsolution.com This makes ICP-MS the preferred method for quantifying ultra-trace elements and potential contaminants of concern, such as cadmium, lead, arsenic, and uranium, in fertilizer materials. tandfonline.comtandfonline.com

Research has demonstrated the effectiveness of these techniques in quality control and regulatory compliance for fertilizers. For instance, analysis of a multi-nutrient fertilizer reference material (NIST 695) using ICP-OES showed excellent recovery rates for various trace elements. s4science.at

The following table presents a sample of trace element concentrations found in commercial fertilizers as determined by ICP-MS, illustrating the technique's sensitivity.

Element	Concentration Range (mg/kg)
Arsenic (As)	2.0 – 8.0
Cadmium (Cd)	11.5 – 31.3
Chromium (Cr)	29.8 – 118.5
Copper (Cu)	7.8 – 26.3
Nickel (Ni)	6.2 – 27.8
Lead (Pb)	< 10 (detection limit)
Zinc (Zn)	1.4 – 166
Data adapted from a study on various fertilizers. researchgate.net

Future Directions and Emerging Research Avenues for Potassium Magnesium Sulfate

The scientific and agricultural communities continue to explore the multifaceted roles of potassium magnesium sulfate (B86663), pushing the boundaries of its application and understanding. Emerging research is paving the way for more sustainable production, enhanced agricultural efficiency, and a deeper comprehension of its function in broader environmental and planetary systems.

Q & A

Basic Research Questions

Q. What are the standard methods for synthesizing potassium magnesium sulfate (K₂SO₄·2MgSO₄) in laboratory settings, and how do they ensure stoichiometric control?

• Methodology : The dry mechanical attrition method involves ball-milling stoichiometric ratios of anhydrous potassium sulfate (K₂SO₄) and magnesium sulfate heptahydrate (MgSO₄·7H₂O). This process facilitates the formation of langbeinite (K₂SO₄·2MgSO₄) via solid-state reactions. Key steps include:

• Pre-drying components to minimize hygroscopic interference.
• Milling at 25°C for 30 minutes to release water from MgSO₄·7H₂O, promoting ionic exchange.
• Post-treatment heating at 250°C to obtain anhydrous langbeinite .
  • Validation : X-ray diffraction (XRD) and ion chromatography verify the K/Mg molar ratio (target: 1:1 ± 0.05) and chloride content (<0.1% w/w) .

Q. How can interlaboratory variability in measuring magnesium and sulfate content be minimized?

• Methodology : Follow standardized protocols for sample preparation and calibration, as demonstrated in interlaboratory studies:

• Use certified reference materials (CRMs) for instrument calibration.
• Implement blind testing with natural and synthetic precipitation samples.
• Apply ANOVA to identify systematic biases and adjust for analytical precision (e.g., ±5% for Mg²⁺ via ICP-OES) .

Q. What role does this compound play in correcting magnesium deficiency in plant nutrition studies?

• Methodology : In controlled hydroponic or soil trials, apply K₂SO₄·2MgSO₄ at 50–100 kg/ha to plants showing chlorosis. Monitor leaf Mg²⁺ content via atomic absorption spectroscopy (AAS) and compare with controls.
• Evidence : Studies on cotton demonstrated that magnesium sulfate application reduced leaf purpling ("vermelhão") and increased yield by 15–20% compared to Mg-deficient treatments .

Advanced Research Questions

Q. How can experimental design optimize this compound concentrations in microbial growth media?

• Methodology : Use response surface methodology (RSM) with Central Composite Design (CCD) to model interactions between MgSO₄, carbon sources, and pH. For example:

• Define independent variables: MgSO₄ (0.1–1.0 g/L), glucose (10–50 g/L), pH (5.0–7.0).
• Measure responses (e.g., biomass yield, lipid production) and fit quadratic models.
• Validate via ANOVA and lack-of-fit tests .

Q. How to resolve contradictions in magnesium bioavailability data across studies?

• Methodology : Conduct meta-analyses with inclusion criteria:

• Restrict to RCTs using bioavailable salts (e.g., K₂SO₄·2MgSO₄, citrate).
• Normalize dosage to elemental Mg²⁺ (e.g., 300–400 mg/day).
• Adjust for confounders (e.g., renal function, concurrent calcium intake) using multivariate regression .

Q. What statistical approaches mitigate spatial variability in field trials evaluating this compound fertilizers?

• Methodology : Apply geospatial principal component regression (PCR):

• Map soil properties (Ca²⁺, pH, organic matter) and plant traits (height, biomass).
• Extract principal components (PCs) explaining >80% variance.
• Regress treatment effects against PCs to isolate fertilizer impacts .

Q. What challenges arise in scaling up this compound synthesis, and how are they addressed?

• Challenges : Hydration state instability (e.g., leonite vs. langbeinite formation), chloride contamination from KCl precursors.
• Solutions :

• Use cavitation-assisted sulfation of calcined serpentinite (3MgO·2SiO₂·2H₂O) to produce pure MgSO₄·7H₂O.
• Recycle HCl byproducts via distillation and employ methanol-water mixtures to precipitate high-purity K₂SO₄ .